Cas no 502164-20-7 (3-Butenoic acid, 2-oxo-4-propoxy-, methyl ester)

• Product Name: 3-Butenoic acid, 2-oxo-4-propoxy-, methyl ester
• CAS No: 502164-20-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1562876
• Update Time: 2024-08-24

3-Butenoic acid, 2-oxo-4-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-propoxy-, methyl ester

• Inchi： 1S/C8H12O4/c1-3-5-12-6-4-7(9)8(10)11-2/h4,6H,3,5H2,1-2H3
• InChI Key： YGPXMHLXDDYLFC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C=COCCC

Computed Properties

• Exact Mass: 172.07356

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 233.4±32.0 °C(Predicted)
• PSA: 52.6